1-((5-chlorothiophen-2-yl)sulfonyl)-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H19ClN4O5S2/c1-10-9-13(11(2)27-10)17-21-22-18(28-17)20-16(24)12-5-7-23(8-6-12)30(25,26)15-4-3-14(19)29-15/h3-4,9,12H,5-8H2,1-2H3,(H,20,22,24)
• InChI Key: ZPVHUWOTGMQJNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=NN=C(O2)NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=C(S4)Cl
• Molecular Formula: C18H19ClN4O5S2
• Molecular Weight: 471.0 g/mol
• CAS No.: 1251543-41-5

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H19ClN4O5S2 and its molecular weight is 470.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

1,3,4-Oxadiazole derivatives, such as the compound , are synthesized for their biological activities. A study by Khalid et al. (2016) involved synthesizing a series of oxadiazole derivatives, evaluating their inhibitory activity against the enzyme butyrylcholinesterase (BChE), and performing molecular docking studies. The amino acid residues Gly116, His438, Tyr332, and Ser198 were found significant in ligand stabilization in BChE's binding site (Khalid et al., 2016).

Anticancer Applications

Rehman et al. (2018) synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluated them as potential anticancer agents. Some compounds exhibited low IC50 values, indicating strong anticancer properties compared to the reference drug doxorubicin (Rehman et al., 2018).

Alzheimer’s Disease Treatment

Another study by Rehman et al. (2018) synthesized N-substituted derivatives of a similar compound to evaluate new drug candidates for Alzheimer’s disease. The compounds were tested for enzyme inhibition activity against acetylcholinesterase (AChE) and validated through haemolytic activity (Rehman et al., 2018).

Antibacterial Activity

Iqbal et al. (2017) synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. The study showed moderate antibacterial activity, particularly against Gram-negative bacterial strains (Iqbal et al., 2017).